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Lactosyl-C18-sphingosine Lactosyl-C18-sphingosine
Brand Name: Vulcanchem
CAS No.: 109785-20-8
VCID: VC0051368
InChI: InChI=1S/C30H57NO12/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-20(34)19(31)18-40-29-27(39)25(37)28(22(17-33)42-29)43-30-26(38)24(36)23(35)21(16-32)41-30/h14-15,19-30,32-39H,2-13,16-18,31H2,1H3/b15-14+/t19-,20+,21+,22+,23-,24-,25+,26+,27+,28+,29+,30-/m0/s1
SMILES: CCCCCCCCCCCCCC=CC(C(COC1C(C(C(C(O1)CO)OC2C(C(C(C(O2)CO)O)O)O)O)O)N)O
Molecular Formula: C₃₀H₅₇NO₁₂
Molecular Weight: 623.8 g/mol

Lactosyl-C18-sphingosine

CAS No.: 109785-20-8

Reference Standards

VCID: VC0051368

Molecular Formula: C₃₀H₅₇NO₁₂

Molecular Weight: 623.8 g/mol

Lactosyl-C18-sphingosine - 109785-20-8

CAS No. 109785-20-8
Product Name Lactosyl-C18-sphingosine
Molecular Formula C₃₀H₅₇NO₁₂
Molecular Weight 623.8 g/mol
IUPAC Name (2S,3R,4S,5R,6R)-2-[(2R,3S,4R,5R,6R)-6-[(E,2S,3R)-2-amino-3-hydroxyoctadec-4-enoxy]-4,5-dihydroxy-2-(hydroxymethyl)oxan-3-yl]oxy-6-(hydroxymethyl)oxane-3,4,5-triol
Standard InChI InChI=1S/C30H57NO12/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-20(34)19(31)18-40-29-27(39)25(37)28(22(17-33)42-29)43-30-26(38)24(36)23(35)21(16-32)41-30/h14-15,19-30,32-39H,2-13,16-18,31H2,1H3/b15-14+/t19-,20+,21+,22+,23-,24-,25+,26+,27+,28+,29+,30-/m0/s1
Standard InChIKey MQKSCOKUMZMISB-GPWKTZPCSA-N
Isomeric SMILES CCCCCCCCCCCCC/C=C/[C@H]([C@H](CO[C@H]1[C@@H]([C@H]([C@@H]([C@H](O1)CO)O[C@H]2[C@@H]([C@H]([C@H]([C@H](O2)CO)O)O)O)O)O)N)O
SMILES CCCCCCCCCCCCCC=CC(C(COC1C(C(C(C(O1)CO)OC2C(C(C(C(O2)CO)O)O)O)O)O)N)O
Canonical SMILES CCCCCCCCCCCCCC=CC(C(COC1C(C(C(C(O1)CO)OC2C(C(C(C(O2)CO)O)O)O)O)O)N)O
Synonyms (2S,3R,4E)-2-Amino-3-hydroxy-4-octadecen-1-yl 4-O-β-D-Galactopyranosyl-β-D-glucopyranoside;
PubChem Compound 6439268
Last Modified Dec 06 2021
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